2,3,6-Trifluorophenacyl bromide
Overview
Description
2,3,6-Trifluorophenacyl bromide (TFPB) is an organobromine compound that is used in a wide range of synthetic organic chemistry and medicinal chemistry applications. It has a wide range of uses, from the synthesis of pharmaceuticals to the production of novel materials and chemicals. TFPB is a versatile reagent that can be used in a variety of reactions and can be used in a variety of ways to produce a variety of products.
Scientific Research Applications
Synthesis and Antibacterial Activity
2,3,6-Trifluorophenacyl bromide derivatives have been studied for their antibacterial properties. In a study, various acylthioureas with substituents including 2,3,6-trifluorophenyl were synthesized and tested for their interaction with bacterial cells. These compounds showed significant antibiofilm properties, particularly against Pseudomonas aeruginosa and Staphylococcus aureus, indicating their potential as novel antimicrobial agents (Limban, Marutescu, & Chifiriuc, 2011).
Environmental and Kinetic Studies
Research has also explored the environmental impact and degradation kinetics of related compounds. A study investigated the effect of halide ions, including bromide, on the degradation of 2,4,6-Trichlorophenol in ozone systems. It found that bromide ions had a stronger negative impact on degradation than chloride ions, leading to the formation of adsorbable organic halogens (Xu et al., 2021).
Electrochemical Studies
Electro-oxidation of bromide has been examined in both ionic liquids and conventional solvents, which is relevant for understanding the chemical behavior of similar compounds including 2,3,6-Trifluorophenacyl bromide. Such studies contribute to the knowledge of electrochemical reactions and mechanisms in different solvent systems (Allen et al., 2005).
Analytical Chemistry Applications
Derivatives of 2,3,6-Trifluorophenacyl bromide have been used in the derivatization of alcohols, aldehydes, and ketones for detection by liquid chromatography/electrospray mass spectrometry. This application highlights its role in enhancing the response and reproducibility in mass spectrometry analyses (Barry et al., 2003).
Organic Synthesis
The compound and its derivatives have been explored in organic synthesis. For instance, bromine trifluoride, closely related to 2,3,6-Trifluorophenacyl bromide, has been used to generate new types of reactions and compounds, indicating its utility in the synthesis of complex organic molecules (Hagooly, Ben-David, & Rozen, 2002).
Safety and Hazards
While specific safety and hazard information for 2,3,6-Trifluorophenacyl bromide is not available, it’s generally recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
2-bromo-1-(2,3,6-trifluorophenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3O/c9-3-6(13)7-4(10)1-2-5(11)8(7)12/h1-2H,3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHDMYLKOXLOJJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C(=O)CBr)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301269664 |
Source
|
| Record name | 2-Bromo-1-(2,3,6-trifluorophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301269664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,6-Trifluorophenacyl bromide | |
CAS RN |
886762-81-8 |
Source
|
| Record name | 2-Bromo-1-(2,3,6-trifluorophenyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886762-81-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-1-(2,3,6-trifluorophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301269664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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